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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B117006

Introduction

DL-Pantolactone, a racemic mixture of D- and L-pantolactone, is a versatile and crucial
chemical intermediate in the pharmaceutical industry.[1][2] As a cyclic ester, its chemical
structure, dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone, serves as a foundational building
block for synthesizing a range of valuable compounds.[1] The primary significance of DL-
Pantolactone lies in its role as a precursor to the chiral molecule D-(-)-Pantolactone.[3] This
specific enantiomer is the essential intermediate for the industrial synthesis of D-pantothenic
acid (Vitamin B5) and its derivatives, such as Dexpanthenol, which are vital for various
metabolic processes.[4] Beyond this primary application, the resolved enantiomers of
pantolactone are also employed as efficient chiral auxiliaries in asymmetric synthesis to control
the stereochemical outcome of reactions. Recent research has further expanded its utility,
identifying D-pantolactone derivatives as potent inhibitors of enzymes like fatty acid synthase
(FAS), opening new therapeutic avenues in oncology and metabolic diseases.

These notes provide an overview of the key applications of DL-Pantolactone, focusing on the
synthesis of Vitamin B5, its role as a chiral auxiliary, and its emerging use in developing
enzyme inhibitors, complete with detailed protocols for researchers and drug development
professionals.

Application 1: Synthesis of D-Pantothenic Acid
(Vitamin B5) and Derivatives
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The most significant industrial application of DL-Pantolactone is in the production of D-
pantothenic acid and its alcohol derivative, Dexpanthenol (Provitamin B5). Since only the D-
enantiomer is biologically active, a critical step in the synthesis is the resolution of the racemic
DL-Pantolactone mixture.

Workflow for D-Pantothenic Acid Synthesis

The overall process involves the stereoselective resolution of DL-Pantolactone to isolate the
desired D-(-)-pantolactone, which is then condensed with a (3-alanine derivative to form the
final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b117006?utm_src=pdf-body-img
https://www.benchchem.com/product/b117006?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. nbinno.com [nbinno.com]
e 2. nbinno.com [nbinno.com]
e 3. benchchem.com [benchchem.com]
e 4. chemimpex.com [chemimpex.com]

» To cite this document: BenchChem. [Application Notes: The Role of DL-Pantolactone in
Pharmaceutical Intermediate Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117006#application-of-dl-pantolactone-in-
pharmaceutical-intermediate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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